Cas no 368426-88-4 (TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE)

TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE is a specialized carbamate derivative featuring a benzodioxazole core with an amine functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling further derivatization for active ingredient development. The tert-butyl carbamate moiety provides stability and controlled reactivity, while the 3-aminobenzodioxazole scaffold offers potential for binding interactions in biological systems. Its well-defined synthetic pathway ensures high purity, making it suitable for applications in medicinal chemistry, including protease inhibitor design and heterocyclic intermediate synthesis. The compound’s balanced solubility profile facilitates handling in both organic and aqueous reaction conditions.

TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE structure

368426-88-4 structure

Product Name:TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE

CAS No:368426-88-4

MF:C₁₃H₁₇N₃O₃

MW:263.292382955551

MDL:MFCD11616073

CID:1479585

PubChem ID:23552212

Update Time:2025-05-27

TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE Chemical and Physical Properties

Names and Identifiers

- tert-butyl [(3-amino-1,2-benzisoxazol-5-yl)methyl]carbamate
- carbamic <wbr>
- tert-Butyl [(3-amino-1,2-benzoxazol-5-yl)methyl]carbamate
- LogP
- tert-butyl N-[(3-amino-1,2-benzoxazol-5-yl)methyl]carbamate
- W10800
- DTXSID80634923
- TERT-BUTYL (3-AMINOBENZO[D]ISOXAZOL-5-YL)METHYLCARBAMATE
- CS-0036096
- tert-Butyl((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate
- AKOS027255661
- DB-266772
- tert-Butyl(3-aminobenzo[d]isoxazol-5-yl)methylcarbamate
- AS-70600
- 368426-88-4
- A913519
- tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate
- TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE
- MDL： MFCD11616073
- Inchi： 1S/C13H17N3O3/c1-13(2,3)18-12(17)15-7-8-4-5-10-9(6-8)11(14)16-19-10/h4-6H,7H2,1-3H3,(H2,14,16)(H,15,17)
- InChI Key： ZCIZHSBBBSRKEE-UHFFFAOYSA-N
- SMILES： O(C(NCC1C=CC2=C(C(N)=NO2)C=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 263.12711
Monoisotopic Mass: 263.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 90.4Å²

Experimental Properties

Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 473.4°C at 760 mmHg
Flash Point: 240.1°C
Refractive Index: 1.592
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
PSA: 90.38

TERT-BUTYL (3-AMINOBENZODISOXAZOL-5-YL)METHYLCARBAMATE Pricemore >>

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Chemenu	CM323656-1g	tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate	368426-88-4	95%	1g	$421	2021-06-17
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Chemenu	CM323656-250mg	tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate	368426-88-4	95%	250mg	$***	2023-05-30
Chemenu	CM323656-1g	tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate	368426-88-4	95%	1g	$***	2023-05-30
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TRC	T206478-10mg	TERT-BUTYL (3-AMINOBENZO[D]ISOXAZOL-5-YL)METHYLCARBAMATE	368426-88-4		10mg	$ 50.00	2022-06-03
TRC	T206478-50mg	TERT-BUTYL (3-AMINOBENZO[D]ISOXAZOL-5-YL)METHYLCARBAMATE	368426-88-4		50mg	$ 135.00	2022-06-03
TRC	T206478-100mg	TERT-BUTYL (3-AMINOBENZO[D]ISOXAZOL-5-YL)METHYLCARBAMATE	368426-88-4		100mg	$ 230.00	2022-06-03
eNovation Chemicals LLC	Y0990285-5g	tert-butyl N-[(3-amino-1,2-benzoxazol-5-yl)methyl]carbamate	368426-88-4	95%	5g	$1950	2024-08-02
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